Cas no 2248273-11-0 (Tert-Butyl 3-mercapto-6,7-dihydropyrazolo[1,5-a]pyrazine-5(4H)-carboxylate)

• Product Name: Tert-Butyl 3-mercapto-6,7-dihydropyrazolo[1,5-a]pyrazine-5(4H)-carboxylate
• CAS No: 2248273-11-0
• MF: C₁₁H₁₇N₃O₂S
• MW: 255.336580991745
• CID: 5058305
• Update Time: 2025-10-30

Tert-Butyl 3-mercapto-6,7-dihydropyrazolo[1,5-a]pyrazine-5(4H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-mercapto-6,7-dihydropyrazolo[1,5-a]pyrazine-5(4H)-carboxylate
• tert-butyl 3-sulfanyl-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazine-5-carboxylate
• Tert-Butyl 3-mercapto-6,7-dihydropyrazolo[1,5-a]pyrazine-5(4H)-carboxylate

• Inchi： 1S/C11H17N3O2S/c1-11(2,3)16-10(15)13-4-5-14-8(7-13)9(17)6-12-14/h6,17H,4-5,7H2,1-3H3
• InChI Key： FGZFEDHFMADMJD-UHFFFAOYSA-N
• SMILES： SC1C=NN2C=1CN(C(=O)OC(C)(C)C)CC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 306
• XLogP3: 0.8
• Topological Polar Surface Area: 48.4

Additional information on Tert-Butyl 3-mercapto-6,7-dihydropyrazolo[1,5-a]pyrazine-5(4H)-carboxylate

Research Brief on Tert-Butyl 3-mercapto-6,7-dihydropyrazolo[1,5-a]pyrazine-5(4H)-carboxylate (CAS: 2248273-11-0)

In recent years, the compound Tert-Butyl 3-mercapto-6,7-dihydropyrazolo[1,5-a]pyrazine-5(4H)-carboxylate (CAS: 2248273-11-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its pyrazolo[1,5-a]pyrazine core and tert-butyl carboxylate moiety, has emerged as a promising scaffold for drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting protein-protein interactions.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic utility of this compound as a key intermediate in the preparation of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers demonstrated that the thiol group at the 3-position of the pyrazolo[1,5-a]pyrazine ring allows for versatile functionalization through nucleophilic substitution or Michael addition reactions, enabling rapid diversification of the scaffold for structure-activity relationship (SAR) studies.

Recent advancements in PROTAC (Proteolysis Targeting Chimera) technology have also highlighted the potential of 2248273-11-0 as a linker component. A 2024 Nature Chemical Biology paper reported its successful incorporation into bifunctional molecules designed to degrade oncogenic proteins, with the dihydropyrazine ring providing optimal spacing and flexibility between the target-binding and E3 ligase-recruiting moieties.

From a pharmacological perspective, the compound's metabolic stability has been extensively studied. Research published in Drug Metabolism and Disposition (2023) revealed that the tert-butyl carboxylate group significantly enhances plasma stability compared to analogous methyl ester derivatives, while the saturated pyrazine ring reduces susceptibility to oxidative metabolism. These properties make it particularly valuable for improving the pharmacokinetic profiles of drug candidates.

Several pharmaceutical companies have included derivatives of 2248273-11-0 in their preclinical pipelines. Notably, a major biotech firm recently disclosed a series of IRAK4 inhibitors featuring this scaffold in their inflammatory disease program, with the mercapto group serving as a critical attachment point for irreversible inhibitor design. The patent literature suggests growing interest in this chemotype, with over 15 new applications referencing the compound in the past 18 months.

Ongoing research is exploring the compound's utility beyond kinase inhibition. A recent ACS Chemical Biology report demonstrated its incorporation into covalent inhibitors of protein-protein interactions, particularly targeting challenging interfaces with shallow binding pockets. The ability to introduce diverse electrophiles at the 3-position while maintaining favorable physicochemical properties appears to be a key advantage of this scaffold.

In conclusion, Tert-Butyl 3-mercapto-6,7-dihydropyrazolo[1,5-a]pyrazine-5(4H)-carboxylate represents a versatile and pharmacologically privileged structure with broad applications in modern drug discovery. Its unique combination of synthetic accessibility, metabolic stability, and three-dimensional complexity positions it as an important building block for addressing challenging biological targets. Future research directions likely include expanded applications in targeted protein degradation and the development of covalent inhibitors for undruggable targets.